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Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzoyl chloride

Cat. No.: B080740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and

synthesis of 4-Methyl-3-nitrobenzoyl chloride (CAS No. 10397-30-5). This document is

intended to serve as an essential resource for laboratory personnel, offering detailed data,

experimental protocols, and safety procedures to ensure the safe and effective use of this

reactive chemical intermediate.

Chemical and Physical Properties
4-Methyl-3-nitrobenzoyl chloride is a yellow to brown liquid or low-melting solid that is highly

reactive and moisture-sensitive.[1][2] Its key physical and chemical properties are summarized

in the table below.
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Property Value Source(s)

Molecular Formula C₈H₆ClNO₃ [3]

Molecular Weight 199.59 g/mol [3]

CAS Number 10397-30-5 [3]

Appearance Liquid [1]

Melting Point 20-21 °C [1]

Boiling Point 185 °C at 36 mmHg [1]

Density 1.37 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.581 [1]

Flash Point 113 °C (235.4 °F) - closed cup [1]

Safety and Hazard Information
4-Methyl-3-nitrobenzoyl chloride is classified as a corrosive substance that can cause severe

skin burns and eye damage.[1][3] It is essential to handle this compound with appropriate

personal protective equipment in a well-ventilated area, preferably a chemical fume hood.

GHS Hazard Classification
Hazard Class Category

GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

1B GHS05 Danger

H314: Causes

severe skin

burns and eye

damage

Serious Eye

Damage/Eye

Irritation

1 GHS05 Danger

H314: Causes

severe skin

burns and eye

damage

Source: Aggregated GHS information from multiple sources.[1][3]
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Precautionary Statements
A comprehensive list of precautionary statements (P-codes) is provided in the safety data

sheets. Key recommendations include:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[3][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[4]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P405: Store locked up.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Toxicological Data
Specific quantitative toxicological data, such as an LD50 for 4-Methyl-3-nitrobenzoyl
chloride, is not readily available. However, data for the related compound 4-Nitrobenzoyl

chloride shows an oral LD50 in rats of 5600 mg/kg.[5] Studies on nitroaromatic compounds

indicate that their toxicity is influenced by factors including the number of nitro groups and their

electrophilicity.[6][7][8][9] Given its chemical structure, 4-Methyl-3-nitrobenzoyl chloride
should be handled as a substance with significant potential for toxicity.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and safe handling of 4-
Methyl-3-nitrobenzoyl chloride.

Synthesis of 4-Methyl-3-nitrobenzoyl chloride
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The synthesis of 4-Methyl-3-nitrobenzoyl chloride is typically achieved through the

chlorination of 4-Methyl-3-nitrobenzoic acid using a chlorinating agent such as thionyl chloride

(SOCl₂) or phosphorus pentachloride (PCl₅).[10][11][12] The use of thionyl chloride is often

preferred as the byproducts (SO₂ and HCl) are gaseous and easily removed.[13]

Materials:

4-Methyl-3-nitrobenzoic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., dichloromethane, toluene)

Catalytic amount of N,N-dimethylformamide (DMF) (optional)

Round-bottom flask with reflux condenser and gas outlet to a scrubber

Heating mantle

Magnetic stirrer

Rotary evaporator

Procedure:

Preparation: Ensure all glassware is thoroughly dried and the reaction is set up under an

inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the acyl chloride.[13]

Reaction Setup: In the round-bottom flask, suspend 4-Methyl-3-nitrobenzoic acid in an

anhydrous solvent. A catalytic amount of DMF can be added to accelerate the reaction.[13]

[14]

Addition of Thionyl Chloride: Slowly add an excess of thionyl chloride to the suspension. The

reaction is exothermic and will generate gaseous HCl and SO₂, which should be neutralized

in a scrubber.[14]

Reaction: Heat the mixture to reflux and maintain for 2-4 hours.[13] The progress of the

reaction can be monitored by the cessation of gas evolution.
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Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride and solvent under reduced pressure using a rotary

evaporator.[14] The resulting crude 4-Methyl-3-nitrobenzoyl chloride can often be used in

subsequent steps without further purification.

Purification (Optional): If necessary, the product can be purified by vacuum distillation or

recrystallization from a non-polar solvent like carbon tetrachloride.[10]

Safe Handling and Personal Protective Equipment (PPE)
Due to its corrosive and reactive nature, strict safety protocols must be followed when handling

4-Methyl-3-nitrobenzoyl chloride.

Personal Protective Equipment (PPE):

PPE Category Specification

Eye and Face Protection Chemical safety goggles and a face shield.

Hand Protection
Chemical-resistant gloves (e.g., butyl rubber,

nitrile).

Body Protection
Flame-resistant laboratory coat and a chemical-

resistant apron.

Respiratory Protection

A full-face respirator with an appropriate

cartridge for organic vapors and acid gases

should be used, especially when handling

outside of a fume hood.

Handling Workflow:

The following diagram illustrates a typical workflow for handling 4-Methyl-3-nitrobenzoyl
chloride in a laboratory setting.
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Start: 
 Obtain 4-Methyl-3-nitrobenzoyl chloride

Don Appropriate PPE:
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat & Apron

Work in a Certified
Chemical Fume Hood

Weighing and Transfer:
- Use inert atmosphere if necessary

- Avoid inhalation of vapors

Reaction Setup:
- Add to reaction vessel

- Ensure proper ventilation of byproducts

Quenching (if applicable):
- Slowly add to a suitable quenching agent

(e.g., water, alcohol)

Waste Disposal:
- Dispose of in a designated
- hazardous waste container

Decontamination:
- Clean glassware and work area

End

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-Methyl-3-nitrobenzoyl chloride.

Experimental Workflow and Signaling Pathways
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The synthesis of 4-Methyl-3-nitrobenzoyl chloride from its corresponding carboxylic acid is a

fundamental reaction in organic synthesis. The general workflow is depicted below.

Start: 4-Methyl-3-nitrobenzoic acid

Reagents:
- Thionyl Chloride (SOCl₂)

- Anhydrous Solvent
- DMF (catalyst)

Reaction:
- Reflux under inert atmosphere

- Monitor gas evolution

Work-up:
- Cool to room temperature

- Remove excess reagents and solvent
 (Rotary Evaporation)

Purification (Optional):
- Vacuum Distillation or

- Recrystallization

Product: 4-Methyl-3-nitrobenzoyl chloride

Analysis:
- NMR, IR, GC-MS

Click to download full resolution via product page
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Caption: A typical experimental workflow for the synthesis of 4-Methyl-3-nitrobenzoyl
chloride.

Conclusion
4-Methyl-3-nitrobenzoyl chloride is a valuable but hazardous chemical intermediate. This

guide provides essential safety and handling information, along with a representative synthesis

protocol, to support researchers in its safe and effective use. Adherence to the safety

precautions outlined in this document and the relevant Safety Data Sheets is paramount to

ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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